molecular formula C13H18N2O B8306135 7-Amino-2-ethyl-4,4-dimethyl-3,4-dihydro-2H-isoquinolin-1-one

7-Amino-2-ethyl-4,4-dimethyl-3,4-dihydro-2H-isoquinolin-1-one

Cat. No.: B8306135
M. Wt: 218.29 g/mol
InChI Key: ROTBDKTVPIBFBB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

7-Amino-2-ethyl-4,4-dimethyl-3,4-dihydro-2H-isoquinolin-1-one is a useful research compound. Its molecular formula is C13H18N2O and its molecular weight is 218.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H18N2O

Molecular Weight

218.29 g/mol

IUPAC Name

7-amino-2-ethyl-4,4-dimethyl-3H-isoquinolin-1-one

InChI

InChI=1S/C13H18N2O/c1-4-15-8-13(2,3)11-6-5-9(14)7-10(11)12(15)16/h5-7H,4,8,14H2,1-3H3

InChI Key

ROTBDKTVPIBFBB-UHFFFAOYSA-N

Canonical SMILES

CCN1CC(C2=C(C1=O)C=C(C=C2)N)(C)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

Palladium/Carbon (10% wt) (12 mg, 0.04 mmol) was added to a stirred solution of 2-ethyl-4,4-dimethyl-7-nitro-3,4-dihydro-2H-isoquinolin-1-one (110 mg, 0.44 mmol) and ammonium formate (137 mg, 2.21 mmol) in anhydrous DMF (6 ml) at room temperature. The resulting suspension was heated at reflux for lhr, then cooled and filtered through a pad of celite. The solvent was evaporated in vacuo and the crude residue purified by flash column chromatography (60% ethyl acetate in dichloromethane) to afford the title compound as a pale yellow solid (40 mg, 98%). HPLC retention time 2.99 min. Mass spectrum (ES+) m/z 219 (M+H).
Quantity
110 mg
Type
reactant
Reaction Step One
Quantity
137 mg
Type
reactant
Reaction Step One
Name
Quantity
6 mL
Type
solvent
Reaction Step One
Quantity
12 mg
Type
catalyst
Reaction Step One
Yield
98%

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